Cas no 25570-03-0 (Butanenitrile,2-methyl-, (2S)-)

Butanenitrile,2-methyl-, (2S)- Properties

Names and Identifiers

• Butanenitrile,2-methyl-, (2S)-
• (2S)-2-Methylbutanenitrile
• (S)-(+)-2-Methylbutyronitrile
• (+)-(S)-2-methylbutane nitrile
• (S)-2-methylbutanenitrile
• (S)-2-Methyl-butyronitril
• (S)-2-methylbutyronitrile
• (S)-2-methyl-butyronitrile
• 247308_ALDRICH
• AC1LD4EM
• CTK4F6060
• I14-45288
• (S)-2-cyanobutane
• (S)-(+)-2-Methylbutyronitrile, 98%
• GV2WA95CCL
• MFCD00063013
• (2S)-methylbutyronitrile
• starbld0009759
• J-016049
• UNII-GV2WA95CCL
• AKOS015913741
• (2S)-methylbutanenitrile
• 2-Methylbutyronitrile, (S)-
• CHEBI:134630
• 25570-03-0
• (2S)-2-methylbutyronitrile
• Butanenitrile, 2-methyl-, (2S)-
• Butyronitrile, 2-methyl-, (S)-(+)-
• (2S)-2-cyanobutane
• s-(+)-2-methylbutyronitrile
• Butanenitrile, 2-methyl-, (S)-
• 1,1-Dibenzyl-4,4-bipyridiniumdichloride
• DTXSID101311237
• DB-067423
• +Expand

• MDL： MFCD00063013
• InChIKey： RCEJCSULJQNRQQ-YFKPBYRVSA-N
• Inchi： InChI=1S/C5H9N/c1-3-5(2)4-6/h5H,3H2,1-2H3/t5-/m0/s1
• SMILES： CC[C@H](C)C#N

Computed Properties

• Exact Mass: 83.07357
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 83.073499291g/mol
• Heavy Atom Count: 6
• Complexity: 67.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• Refractive Index: n20/D 1.39(lit.)
• Boiling Point: 125-126 °C(lit.)
• Melting Point: -60.33°C (estimate)
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Optical Activity: [α]20/D +31°, neat
• Density: 0.786 g/mL at 25 °C(lit.)